3-[(4-Benzylpiperazino)methyl]-6-chloro-2-(4-chlorophenyl)imidazo[1,2-a]pyridine

• IUPAC Name: 3-[(4-benzylpiperazin-1-yl)methyl]-6-chloro-2-(4-chlorophenyl)imidazo[1,2-a]pyridine
• InChI: InChI=1S/C25H24Cl2N4/c26-21-8-6-20(7-9-21)25-23(31-17-22(27)10-11-24(31)28-25)18-30-14-12-29(13-15-30)16-19-4-2-1-3-5-19/h1-11,17H,12-16,18H2
• InChI Key: KDDYOKXEYMJYKB-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CCN1CC2=CC=CC=C2)CC3=C(N=C4N3C=C(C=C4)Cl)C5=CC=C(C=C5)Cl
• Molecular Formula: C25H24Cl2N4
• Molecular Weight: 451.4 g/mol

Description

Imidazo[1,2-a]pyridines are a class of valuable heterocyclic scaffolds in organic synthesis and pharmaceutical chemistry. They are recognized as a “drug prejudice” scaffold due to their wide range of applications in medicinal chemistry.

Synthesis Analysis

The synthesis of imidazo[1,2-a]pyridines can be achieved through different strategies such as condensation, multicomponent reactions, oxidative coupling, tandem reactions, aminooxygenation, and hydroamination reactions. A CuI-catalyzed aerobic oxidative synthesis of imidazo[1,2-a]pyridines from 2-aminopyridines and acetophenones is compatible with a broad range of functional groups.

Molecular Structure Analysis

Imidazo[1,2-a]pyridines are fused bicyclic 5–6 heterocycles. They have a unique structural character that makes them useful in material science.

Chemical Reactions Analysis

Imidazo[1,2-a]pyridines can undergo various chemical reactions. For instance, they can be functionalized via radical reactions through transition metal catalysis, metal-free oxidation, and photocatalysis strategies.

Scientific Research Applications

Antituberculosis Agents

. . .

Synthesis Methodology

. . .

Antiparasitic Activity

The efficacy of imidazo[1,2-a]pyridine on the in vitro growth of different piroplasms, including Babesia bovis, B. bigemina, B. divergens, B. . .

Antiviral Properties

. This makes them potential candidates for the development of new antiviral drugs.

Antiulcer Activity

. This suggests their potential use in the treatment of gastric ulcers.

Antibacterial Properties

. This makes them potential candidates for the development of new antibacterial drugs.

Anticancer Activity

. This suggests their potential use in the treatment of various types of cancer.

Antifungal Properties

. This makes them potential candidates for the development of new antifungal drugs.

Mechanism of Action

The mechanism of action of imidazo[1,2-a]pyridine derivatives can vary depending on the specific compound and its biological target. Some imidazo[1,2-a]pyridine analogues exhibit significant activity against multidrug-resistant TB (MDR-TB) and extensively drug-resistant TB (XDR-TB).

Safety and Hazards

The safety and hazards associated with imidazo[1,2-a]pyridines can vary depending on the specific compound. Some imidazo[1,2-a]pyridine analogues have shown non-toxicity against tested cell lines.

Future Directions

The future directions in the field of imidazo[1,2-a]pyridines research could involve the development of new synthesis methods, the discovery of novel applications in medicinal chemistry, and the exploration of their mechanism of action.